Cas no 227275-23-2 (Methyl 3-(2-aminophenoxy)benzoate)

Methyl 3-(2-aminophenoxy)benzoate is a versatile chemical intermediate with applications in pharmaceutical and organic synthesis. Its structure combines an aromatic benzoate ester with an aminophenoxy substituent, offering reactivity at both the ester and amine functional groups. This compound is particularly useful in the preparation of heterocyclic compounds and as a building block for active pharmaceutical ingredients (APIs). The presence of the electron-rich aminophenoxy group enhances its utility in nucleophilic substitution reactions, while the methyl ester provides a handle for further derivatization. It is characterized by high purity and stability under standard storage conditions, making it a reliable choice for research and industrial applications.

Methyl 3-(2-aminophenoxy)benzoate structure

227275-23-2 structure

Product Name:Methyl 3-(2-aminophenoxy)benzoate

CAS No:227275-23-2

MF:C₁₄H₁₃NO₃

MW:243.257923841476

CID:1071803

PubChem ID:23122275

Update Time:2025-06-07

Methyl 3-(2-aminophenoxy)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(2-aminophenoxy)benzoate
- 3-(2-(aminomethyl)cyclohexyl)phenol
- 3-(2-aminomethyl-cyclohexyl)-phenol
- 3-(2-Amino-phenoxy)-benzoesaeure-methylester
- 3-(2-amino-phenoxy)-benzoic acid methyl ester
- CTK1J9407
- Phenol, 3-[2-(aminomethyl)cyclohexyl]-
- SureCN726305
- DTXSID301299736
- XWYDTLZBLRQGFE-UHFFFAOYSA-N
- SCHEMBL3507291
- 227275-23-2
- CS-0361792
- AKOS015855636
- MFCD08688146
- AB7442
- METHYL3-(2-AMINOPHENOXY)BENZOATE
- MDL： MFCD08688146
- Inchi： 1S/C14H13NO3/c1-17-14(16)10-5-4-6-11(9-10)18-13-8-3-2-7-12(13)15/h2-9H,15H2,1H3
- InChI Key： XWYDTLZBLRQGFE-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1N)C1=CC=CC(C(=O)OC)=C1

Computed Properties

Exact Mass: 243.08959
Monoisotopic Mass: 243.08954328g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 61.6Å²

Experimental Properties

PSA: 61.55

Methyl 3-(2-aminophenoxy)benzoate Pricemore >>

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1PlusChem	1P00BXOR-250mg	Methyl 3-(2-aminophenoxy)benzoate	227275-23-2	95%	250mg	$188.00	2025-02-25
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Crysdot LLC	CD12094063-5g	Methyl 3-(2-aminophenoxy)benzoate	227275-23-2	95+%	5g	$1584	2024-07-24